2-methoxy-N-(2-(thiophen-3-yl)benzyl)benzamide
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Overview
Description
2-methoxy-N-(2-(thiophen-3-yl)benzyl)benzamide is a useful research compound. Its molecular formula is C19H17NO2S and its molecular weight is 323.41. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
- Studies have reported on the synthesis of derivatives related to 2-methoxy-N-(2-(thiophen-3-yl)benzyl)benzamide, investigating their chemical structures and properties. For instance, the synthesis of 2-Phenyl-5-methoxy-benzo[b]thiophene-3-carboxylic acid derivatives through ring closure reactions highlights the foundational work in exploring the chemical properties and potential applications of these compounds (Sauter & Dzerovicz, 1970).
Biological Activities
- Certain derivatives have shown antibacterial and antifungal activities, suggesting potential for pharmaceutical applications. A study on thiophene-3-carboxamide derivatives demonstrated their ability to inhibit microbial growth, indicating the therapeutic potential of these compounds in treating infections (Vasu et al., 2005).
Molecular Structural Describe and Activity
- Research has also delved into the molecular structures of these compounds, using techniques such as X-ray diffraction and density functional theory (DFT) calculations. These studies provide insights into the electronic properties and chemical reactivity of the molecules, which can inform their potential applications in various fields, including as antioxidants (Demir et al., 2015).
Supramolecular Chemistry
- The exploration of supramolecular packing motifs and their implications for materials science has also been a focus. For example, the study of N,N′,N″-tris(2-methoxyethyl)benzene-1,3,5-tricarboxamide reveals novel organizational motifs that could inform the design of liquid crystal materials (Lightfoot et al., 1999).
Corrosion Inhibition
- Benzamide derivatives, including those related to this compound, have been evaluated for their potential as corrosion inhibitors. These studies indicate that the molecular structure and substituents of benzamides can significantly influence their efficacy in protecting metals from corrosion, with applications in material science and engineering (Mishra et al., 2018).
Mechanism of Action
Target of Action
Thiophene-based analogs, which this compound is a part of, have been studied extensively for their biological activity . They are known to exhibit a variety of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .
Mode of Action
It’s known that the negative charges are gathered around the o4 and o5 atoms in the sulfonamide group, indicating that this structure is a possible nucleophilic attack site .
Result of Action
Molecules with the thiophene ring system, which this compound is a part of, are known to exhibit many pharmacological properties .
Properties
IUPAC Name |
2-methoxy-N-[(2-thiophen-3-ylphenyl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17NO2S/c1-22-18-9-5-4-8-17(18)19(21)20-12-14-6-2-3-7-16(14)15-10-11-23-13-15/h2-11,13H,12H2,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMJDXLYHPAFJSM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=O)NCC2=CC=CC=C2C3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.